4,9-Dimethylidenespiro[2.7]decane

• CAS No.: 64723-35-9
• Molecular Formula: C12H18
• Molecular Weight: 162.27 g/mol
• IUPAC Name: 5,10-dimethylidenespiro[2.7]decane
• InChI: InChI=1S/C12H18/c1-10-5-3-4-6-11(2)12(9-10)7-8-12/h1-9H2
• InChI Key: KBMKSTXDZLFWOP-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCCCC(=C)C2(C1)CC2

Description

4,9-Dimethylidenespiro[2.7]decane (CAS 64723-35-9) is a bicyclic hydrocarbon characterized by a spiro junction at the 2.7 position of the decane framework, with methylidene groups (CH₂=) at positions 4 and 9 . This compound belongs to the spiroalkane family, which features two rings sharing a single central atom. Its unique structure imparts steric strain and rigidity, influencing its reactivity and physical properties.

Preparation Methods

The synthesis of 4,9-Dimethylidenespiro[2.7]decane involves several steps. One common method includes the dimerization of ene-vinylidenecyclopropanes using a Rhodium (I) complex as a catalyst. This reaction is known for its mild conditions and good functional group tolerance

Chemical Reactions Analysis

4,9-Dimethylidenespiro[2.7]decane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions can convert the double bonds into single bonds, resulting in saturated hydrocarbons.

Substitution: Halogenation reactions can introduce halogen atoms into the compound, forming halogenated derivatives.

Common reagents used in these reactions include hydrogen gas for reduction, halogens for substitution, and oxidizing agents like potassium permanganate for oxidation. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4,9-Dimethylidenespiro[2.7]decane has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives are studied for potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials with unique optical and mechanical properties.

Mechanism of Action

The mechanism of action of 4,9-Dimethylidenespiro[2.7]decane involves its interaction with specific molecular targets. The spiro structure allows it to fit into unique binding sites on enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and derivative being studied .

Comparison with Similar Compounds

Comparison with Similar Spiro Compounds

Structural and Functional Group Variations

Spiro[2.7]decane Derivatives

• 4-Methylidenespiro[2.7]decane (CAS 119489-88-2): A mono-substituted analog with a single methylidene group at position 3.
• Unsubstituted Spiro[2.7]decane : Absence of methylidene groups simplifies the structure, reducing reactivity but increasing volatility, as seen in linear alkanes like decane and tetradecane .

Nitrogen-Containing Spiro Compounds

• 6-Aryl-6,9-diazaspiro[4.5]decane-8,10-diones (e.g., 5a–c): These feature a spiro[4.5] framework with two nitrogen atoms and aryl substituents. The inclusion of imide carbonyls (1720–1685 cm⁻¹ in IR) and polar functional groups enhances solubility in polar solvents, unlike the nonpolar 4,9-dimethylidene derivative .
• 1-Aryl-1,4-diazaspiro[5.5]undecane-3,5-diones (e.g., 5d–f): Larger spiro[5.5] systems with aryl and amide groups exhibit higher melting points (e.g., 162–183°C for 5d–e) due to hydrogen bonding, contrasting with the likely lower melting range of the hydrocarbon-based 4,9-dimethylidene compound .

Halogenated and Ionic Spiro Derivatives

• 6,9-Diazaspiro[4.5]decane Dihydrochloride: The presence of ionic hydrochloride salts increases water solubility and reactivity in acid-base reactions, a property absent in the nonpolar 4,9-dimethylidene compound .

Physical and Chemical Properties

Property	4,9-Dimethylidenespiro[2.7]decane	6-Aryl-6,9-diazaspiro[4.5]decane-8,10-diones	1-Aryl-1,4-diazaspiro[5.5]undecane-3,5-diones
Polarity	Nonpolar	Highly polar (amide/imide groups)	Polar (amide groups, hydrogen bonding)
Melting Point	Not reported	60–88°C	110–183°C
Solubility	Likely in nonpolar solvents	Polar solvents (e.g., CH₂Cl₂, acetone)	Polar solvents
Thermal Stability	Moderate (steric strain)	High (rigid imide framework)	High (aryl and amide stabilization)